4-(2-Morpholin-4-yl-thiazol-4-yl)-phenylamine
Description
“(2-Morpholin-4-yl-thiazol-4-yl)-acetic acid hydrazide” is a chemical compound with the molecular formula C9H14N4O2S and a molecular weight of 242.3 . It is used for research purposes .
Molecular Structure Analysis
The molecular structure of this compound includes a morpholinyl group and a thiazolyl group attached to an acetic acid hydrazide group .Physical And Chemical Properties Analysis
This compound is a solid at room temperature. It has a predicted melting point of 180.42°C and a predicted boiling point of 431.10°C. The predicted density is approximately 1.4 g/cm3, and the predicted refractive index is 1.61 .Scientific Research Applications
Proteomics Research
4-(2-Morpholin-4-yl-thiazol-4-yl)-phenylamine: is utilized in proteomics, which is the large-scale study of proteins, particularly their structures and functions. This compound is used as a reagent in the identification and quantification of proteins and their modifications, aiding in the understanding of cellular processes at the molecular level .
Molecular Weight Determination
The compound’s known molecular weight of 242.3 g/mol makes it a useful standard for calibrating instruments used in mass spectrometry. This allows for the precise determination of the molecular weight of unknown compounds in various samples .
Solid-State Chemistry
Due to its solid physical state at room temperature, this compound is of interest in solid-state chemistry for the study of molecular interactions and crystallography .
Biochemical Assays
In biochemical assays, this compound can act as a substrate or inhibitor in enzymatic reactions. It helps in understanding enzyme kinetics and the influence of various biochemical pathways .
Drug Discovery
This compound’s unique structure makes it a candidate for drug discovery, particularly in the design of molecules that can interact with specific proteins or enzymes involved in disease pathways .
Synthetic Chemistry
As a building block in synthetic chemistry, this compound can be used to synthesize a wide range of other chemical entities. Its morpholine and thiazole groups are particularly versatile for creating new molecules with potential therapeutic properties .
Chemical Education
In educational settings, this compound can be used to demonstrate various chemical reactions and principles to students, particularly in organic chemistry laboratories .
Analytical Reference Material
Lastly, it serves as an analytical reference material for calibration and testing in analytical laboratories. This ensures the accuracy and reliability of analytical methods and instruments .
properties
IUPAC Name |
4-(2-morpholin-4-yl-1,3-thiazol-4-yl)aniline |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15N3OS/c14-11-3-1-10(2-4-11)12-9-18-13(15-12)16-5-7-17-8-6-16/h1-4,9H,5-8,14H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JIQAIHSQSXBLDQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C2=NC(=CS2)C3=CC=C(C=C3)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15N3OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
261.34 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(2-Morpholin-4-yl-thiazol-4-yl)-phenylamine | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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